Cas no 1218790-88-5 (4-Hydroxymethyl-3-methylphenylboronic acid)

4-Hydroxymethyl-3-methylphenylboronic acid structure
1218790-88-5 structure
Product Name:4-Hydroxymethyl-3-methylphenylboronic acid
CAS No:1218790-88-5
MF:C8H11BO3
MW:165.982142686844
MDL:MFCD09996880
CID:829205
PubChem ID:46739728
Update Time:2025-04-19

4-Hydroxymethyl-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Hydroxymethyl)-3-methylphenyl)boronic acid
    • [4-(hydroxymethyl)-3-methylphenyl]boronic acid
    • 4-(Hydroxymethyl)-3-methylphenylboronic acid
    • 4-Hydroxymethyl-3-methylphenylboronic acid
    • X1737
    • DB-344707
    • DTXSID20675315
    • (4-(Hydroxymethyl)-3-methylphenyl)boronicacid
    • SCHEMBL14120483
    • MFCD09996880
    • GS-5733
    • CS-0174823
    • H11429
    • 1218790-88-5
    • AKOS006303067
    • 4-Hydroxymethyl-3-methylphenylboronicacid
    • 4-hydroxymethyl-3-methylphenylboronic acid, AldrichCPR
    • Boronic acid, B-[4-(hydroxymethyl)-3-methylphenyl]-
    • MDL: MFCD09996880
    • Inchi: 1S/C8H11BO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,10-12H,5H2,1H3
    • InChI Key: SLIUMAXFJNQYHZ-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(B(O)O)=CC=1C

Computed Properties

  • Exact Mass: 166.08000
  • Monoisotopic Mass: 166.0801244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69000
  • LogP: -0.83290

4-Hydroxymethyl-3-methylphenylboronic acid Security Information

  • Hazard Category Code: 37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi

4-Hydroxymethyl-3-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H972520-100mg
4-Hydroxymethyl-3-methylphenylboronic acid
1218790-88-5
100mg
$64.00 2023-05-18
TRC
H972520-250mg
4-Hydroxymethyl-3-methylphenylboronic acid
1218790-88-5
250mg
$92.00 2023-05-18
TRC
H972520-500mg
4-Hydroxymethyl-3-methylphenylboronic acid
1218790-88-5
500mg
$144.00 2023-05-18
TRC
H972520-1g
4-Hydroxymethyl-3-methylphenylboronic acid
1218790-88-5
1g
$196.00 2023-05-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD218087-250mg
(4-(Hydroxymethyl)-3-methylphenyl)boronic acid
1218790-88-5 96%
250mg
¥156.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD218087-1g
(4-(Hydroxymethyl)-3-methylphenyl)boronic acid
1218790-88-5 96%
1g
¥385.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD218087-5g
(4-(Hydroxymethyl)-3-methylphenyl)boronic acid
1218790-88-5 96%
5g
¥1357.0 2022-03-01
Apollo Scientific
OR907501-1g
4-Hydroxymethyl-3-methylphenylboronic acid
1218790-88-5 98+%
1g
£22.00 2025-03-21
Apollo Scientific
OR907501-5g
4-Hydroxymethyl-3-methylphenylboronic acid
1218790-88-5 98+%
5g
£102.00 2025-02-20
Chemenu
CM136521-5g
(4-(Hydroxymethyl)-3-methylphenyl)boronic acid
1218790-88-5 95%
5g
$178 2023-02-03
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.